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Brand Name: Vulcanchem
CAS No.: 104987-44-2
VCID: VC20741231
InChI: InChI=1S/C22H26F3N3O7/c1-21(2,3)19(31)33-11-15-14(35-18(30)12-6-5-7-27(4)9-12)8-16(34-15)28-10-13(22(23,24)25)17(29)26-20(28)32/h5,7,9-10,14-16H,6,8,11H2,1-4H3,(H,26,29,32)/t14-,15+,16?/m0/s1
SMILES: CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C
Molecular Formula: C22H26F3N3O7
Molecular Weight: 501.5 g/mol

Dhtft

CAS No.: 104987-44-2

Cat. No.: VC20741231

Molecular Formula: C22H26F3N3O7

Molecular Weight: 501.5 g/mol

* For research use only. Not for human or veterinary use.

Dhtft - 104987-44-2

CAS No. 104987-44-2
Molecular Formula C22H26F3N3O7
Molecular Weight 501.5 g/mol
IUPAC Name [(2R,3S)-2-(2,2-dimethylpropanoyloxymethyl)-5-[2,4-dioxo-5-(trifluoromethyl)pyrimidin-1-yl]oxolan-3-yl] 1-methyl-4H-pyridine-3-carboxylate
Standard InChI InChI=1S/C22H26F3N3O7/c1-21(2,3)19(31)33-11-15-14(35-18(30)12-6-5-7-27(4)9-12)8-16(34-15)28-10-13(22(23,24)25)17(29)26-20(28)32/h5,7,9-10,14-16H,6,8,11H2,1-4H3,(H,26,29,32)/t14-,15+,16?/m0/s1
Standard InChI Key PUUXKDCZTQOAGJ-QMRHZFGWSA-N
Isomeric SMILES CC(C)(C)C(=O)OC[C@@H]1[C@H](CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C
SMILES CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C
Canonical SMILES CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C

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